BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Using UNC1215 to
Investigate Protein-Protein Interactions of
L3MBTL3

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: UNC 1215

Cat. No.: B1191890

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lethal (3) malignant brain tumor-like protein 3 (L3MBTL3) is a member of the malignant brain
tumor (MBT) family of transcriptional repressors.[1][2] These proteins act as "readers" of post-
translational modifications, specifically recognizing and binding to mono- and di-methylated
lysine (Kme) residues on histone tails and other proteins.[1][3][4] This reader function is crucial
for LSMBTL3's role in chromatin regulation, transcriptional repression, and mediating the
ubiquitin-dependent degradation of key cellular proteins like DNMT1 and SOX2.[5][6][7]
Dysregulation of protein-protein interactions (PPIs) involving L3BMBTL3 has been implicated in
various diseases, making it an important target for investigation.[8][9]

Chemical probes are small molecules designed to selectively modulate the function of a
specific protein, enabling the study of its biological roles.[10][11] UNC1215 is a potent,
selective, and cell-permeable chemical probe for L3SMBTL3.[1][2] It competitively binds to the
Kme-binding pocket of the L3MBTL3 MBT domains, thereby displacing methylated binding
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partners and disrupting its native PPIs.[1][12] These application notes provide detailed
protocols for utilizing UNC1215 to validate and investigate the PPIs of LSMBTL3.

UNC1215 Chemical Probe Profile

UNC1215 serves as a first-in-class compound for interrogating the function of methyl-lysine
reader domains.[8] Its well-characterized properties make it an ideal tool for cellular and
biochemical assays.

Parameter Value Method

Isothermal Titration

Binding Affinity (Kd) 120 nM )
Calorimetry (ITC)
Inhibitory Potency (IC50) 40 nM AlphaScreen Assay
o >50-fold vs. other MBT family ) )
Selectivity Biochemical Assays

members

] ) Competitive antagonist of Kme  AlphaScreen, X-Ray
Mechanism of Action

binding Crystallography
o Disrupts L3MBTL3 interactions o
Cellular Activity ) I Co-Immunoprecipitation, FRAP
in cells

Table 1. Summary of quantitative data for the L3MBTL3 chemical probe UNC1215. Data
sourced from multiple studies.[1][2][12]

Mechanism of Action and Biological Context

UNC1215 functions by occupying the aromatic cages within the MBT domains of L3MBTLS3 that
are responsible for recognizing methylated lysine. X-ray crystallography has revealed a unique
2:2 polyvalent mode of interaction between UNC1215 and L3MBTL3.[1][2][12] By blocking the
Kme binding site, UNC1215 effectively prevents L3MBTL3 from engaging with its protein
partners, providing a powerful method to probe the functional consequences of these
interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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